Cas no 135901-81-4 (3-Acetyl-4-propoxybenzoic acid)
135901-81-4 structure
Product Name:3-Acetyl-4-propoxybenzoic acid
CAS No:135901-81-4
MF:C12H14O4
MW:222.237164020538
CID:2113385
Update Time:2023-08-04
3-Acetyl-4-propoxybenzoic acid Chemical and Physical Properties
Names and Identifiers
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- 3-acetyl-4-propoxyBenzoic acid
- 3-Acetyl-4-propoxy-benzoic acid
- 3-Acetyl-4-propoxybenzoic acid
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- Inchi: 1S/C12H14O4/c1-3-6-16-11-5-4-9(12(14)15)7-10(11)8(2)13/h4-5,7H,3,6H2,1-2H3,(H,14,15)
- InChI Key: NVXAMXHFYNMGND-UHFFFAOYSA-N
- SMILES: O(CCC)C1C=CC(C(=O)O)=CC=1C(C)=O
Computed Properties
- Hydrogen Bond Donor Count: 1
- Hydrogen Bond Acceptor Count: 4
- Heavy Atom Count: 16
- Rotatable Bond Count: 5
- Complexity: 262
- Topological Polar Surface Area: 63.6
3-Acetyl-4-propoxybenzoic acid Related Literature
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Muniyandi Sankaralingam,So Hyun Jeon,Yong-Min Lee,Mi Sook Seo,Wonwoo Nam Dalton Trans., 2016,45, 376-383
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Stephen P. Fletcher,Richard B. C. Jagt,Ben L. Feringa Chem. Commun., 2007, 2578-2580
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Xiang Liu,Qian Sun,A. B. Djurišić,Maohai Xie,Baohu Dai,Jinyao Tang,Charles Surya,Changzhong Liao,Kaimin Shih RSC Adv., 2015,5, 100783-100789
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Bo Cao,Yin Wei Chem. Commun., 2018,54, 2870-2873
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Huiying Xu,Lu Zheng,Yu Zhou,Bang-Ce Ye Analyst, 2021,146, 5542-5549
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